Cas no 80012-14-2 (3-Penten-2-one, 4-amino-, (3E)-)

• Product name: 3-Penten-2-one, 4-amino-, (3E)-
• CAS No: 80012-14-2
• MF: C₅H₉NO
• MW: 99.13106
• CID: 1799447
• PubChem ID: 5367854

3-Penten-2-one, 4-amino-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 4-amino-, (3E)-
• MFCD00043715
• 4-Amino-3-penten-2-one
• OSLAYKKXCYSJSF-ONEGZZNKSA-N
• (3E)-4-aminopent-3-en-2-one
• Acetylacetonamine
• Fluoral-P (=4-Amino-3-penten-2-one) [Fluorimetric reagent for aldehydes.]
• DTXSID101310615
• (E)-4-aminopent-3-en-2-one
• A5350
• AT37842
• CHEBI:51695
• 4-aminopent-3-en-2-one
• (3E)-4-Amino-3-penten-2-one #
• AKOS001053853
• 1118-66-7
• (3E)-4-Amino-3-penten-2-one
• 80012-14-2
• Fluoral-P
• 4-Amino-3-penten-2-one, 97%
• 3-Penten-2-one, 4-amino-
• Q27122716

• MDL： MFCD00043715
• Inchi： InChI=1S/C5H9NO/c1-4(6)3-5(2)7/h3H,6H2,1-2H3/b4-3+
• InChI Key： OSLAYKKXCYSJSF-ONEGZZNKSA-N
• SMILES： C/C(=C\C(=O)C)/N

Computed Properties

• Exact Mass: 99.068413911g/mol
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1Ų